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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of
Y18501, a novel oxysterol-binding protein inhibitor (OSBPI). The information presented herein
is intended to support further research and development efforts in the field of antifungal agent
design.

Introduction to Y18501

Y18501 is a recently identified small molecule inhibitor of oxysterol-binding protein (OSBP) with
potent activity against oomycete pathogens, including various Phytophthora species and
Pseudoperonospora cubensis, the causative agent of cucumber downy mildew.[1] Its
mechanism of action, targeting a crucial lipid transport protein, represents a promising avenue
for the development of new fungicides. Understanding the relationship between the chemical
structure of Y18501 and its biological activity is paramount for optimizing its efficacy,
overcoming potential resistance, and designing next-generation OSBP inhibitors.

Core Structure and Mechanism of Action

Y18501 shares a similar chemical scaffold with oxathiapiprolin, another potent OSBP inhibitor.
[1] While the exact chemical structure of Y18501 is not publicly disclosed in the reviewed
literature, its mechanism of action revolves around the inhibition of the PscORP1 protein in Ps.
cubensis. This inhibition disrupts essential cellular processes, leading to a strong inhibitory
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effect on the pathogen's life cycle, particularly sporangiophore production, sporangial
production, mycelium extension, and germ tube elongation.[1]

Signaling Pathway of OSBP Inhibition

The following diagram illustrates the proposed signaling pathway affected by Y18501. Inhibition
of OSBP disrupts lipid homeostasis and vesicle transport between the endoplasmic reticulum
and the Golgi apparatus, ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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